(S)-2-Methylbutyryl-CoA tetrasodium

• Molecular Formula: C26H44N7O17P3S
• Molecular Weight: 851.7 g/mol
• InChI: InChI=1S/C26H44N7O17P3S/c1-5-14(2)25(38)54-9-8-28-16(34)6-7-29-23(37)20(36)26(3,4)11-47-53(44,45)50-52(42,43)46-10-15-19(49-51(39,40)41)18(35)24(48-15)33-13-32-17-21(27)30-12-31-22(17)33/h12-15,18-20,24,35-36H,5-11H2,1-4H3,(H,28,34)(H,29,37)(H,42,43)(H,44,45)(H2,27,30,31)(H2,39,40,41)
• InChIKey: LYNVNYDEQMMNMZ-UHFFFAOYSA-N

(S)-2-Methylbutyryl-CoA Tetrasodium Overview

(S)-2-Methylbutyryl-CoA tetrasodium is the tetrasodium salt form of the S-enantiomer of 2-methylbutyryl-CoA . With a molecular formula of C₂₆H₄₀N₇Na₄O₁₇P₃S and a molecular weight of 939.58 g/mol, this compound serves as a key metabolic intermediate in the L-isoleucine catabolic pathway [1]. The compound is recognized as the primary physiological substrate for the short/branched-chain specific acyl-CoA dehydrogenase (SBCAD/ACADSB), which catalyzes its α,β-dehydrogenation to tiglyl-CoA [2].

Pathway Isoleucine catabolism and SBCAD substrate studies

Stereochemistry S-enantiomer for native enzyme recognition context

Form Tetrasodium salt for aqueous preparation and handling

• [1] PeptideDB. (S)-2-Methylbutyryl-CoA tetrasodium. CAS: 87069-91-8. View Source
• [2] UniProt Consortium. P45954 (ACDSB_HUMAN): Short/branched chain specific acyl-CoA dehydrogenase, mitochondrial. 2025. View Source

(S)-2-Methylbutyryl-CoA Substitution Risks

Substituting (S)-2-methylbutyryl-CoA tetrasodium with its R-enantiomer, unbranched short-chain acyl-CoAs (e.g., butyryl-CoA), or structurally related branched-chain isomers (e.g., isobutyryl-CoA, isovaleryl-CoA) introduces significant variability in enzyme kinetics and reaction outcomes [1]. The R-enantiomer demonstrates markedly reduced specific activity with physiological dehydrogenases (approximately 22% of S-enantiomer activity), while straight-chain and branched-chain isomers exhibit distinct Km and kcat values across multiple enzyme systems including acyl-CoA:glycine N-acyltransferase, isobutyryl-CoA dehydrogenase, and short/branched-chain acyl-CoA dehydrogenase [2][3][4]. These quantitative kinetic differences preclude direct substitution without compromising experimental validity and reproducibility.

S-enantiomer for isoleucine catabolism studies

(R)-enantiomer or racemic mixture may produce distinct reaction product and shift kinetic interpretation

SBCAD-specific substrate with reported high affinity

Isobutyryl-CoA or isovaleryl-CoA may engage IBD or IVD enzymes, shifting pathway context

Tetrasodium salt with precisely defined molecular weight

Free acid or mono-sodium form may introduce concentration calculation discrepancy

• [1] Ikeda Y, Tanaka K. Purification and characterization of 2-methyl-branched chain acyl coenzyme A dehydrogenase, an enzyme involved in the isoleucine and valine metabolism, from rat liver mitochondria. J Biol Chem. 1983;258(2):947-954. View Source
• [2] Nguyen TV, Andresen BS, Corydon TJ, et al. Identification of isobutyryl-CoA dehydrogenase and its deficiency in humans. Mol Genet Metab. 2002;77(1-2):68-79. View Source
• [3] Gregersen N, Kølvraa S, Mortensen PB. Acyl-CoA: glycine N-acyltransferase: in vitro studies on the glycine conjugation of straight- and branched-chained acyl-CoA esters in human liver. Biochem Med Metab Biol. 1986;35(2):210-218. View Source
• [4] BRENDA Enzyme Database. EC 1.3.8.4: isovaleryl-CoA dehydrogenase — kcat/KM values for (S)-2-methylbutyryl-CoA vs. isovaleryl-CoA. View Source

Quantitative Evidence for (S)-2-Methylbutyryl-CoA

Stereospecific Dehydrogenation by SBCAD

The S-enantiomer of 2-methylbutyryl-CoA demonstrates substantially higher catalytic efficiency with the physiologically relevant 2-methyl-branched chain acyl-CoA dehydrogenase compared to the R-enantiomer. In direct head-to-head assays using purified rat liver mitochondrial enzyme, the R-enantiomer exhibited only 22% of the activity observed with the S-enantiomer, representing a 4.5-fold difference in specific activity [1].

Stereospecific Activity

Head-to-head

(S)-enantiomer defines 100% reference activity; (R)-enantiomer exhibits 22% relative specific activity with purified SBCAD

Supports enantiomer-attribution review for isoleucine pathway studies

Distinct reaction products: tiglyl-CoA vs. 2-ethylacrylyl-CoA

Evidence Dimension	Enantiomer-specific enzyme activity
Target Compound Data	(S)-2-Methylbutyryl-CoA: 2.476 μmol/min/mg specific activity; Km = 20 μM; Vmax = 2.2 μmol/min/mg
Comparator Or Baseline	(R)-2-Methylbutyryl-CoA: 22% of S-enantiomer activity; specific activity ≈ 0.545 μmol/min/mg (calculated)
Quantified Difference	4.5-fold higher activity for S-enantiomer (100% vs 22%); Km advantage of 20 μM for S-enantiomer vs significantly higher for R-form
Conditions	Purified 2-methyl-branched chain acyl-CoA dehydrogenase from rat liver mitochondria; phenazine methosulfate as electron acceptor; pH 8.0

Why This Matters

Procurement of the correct S-enantiomer is essential for assays involving SBCAD/ACADSB or isoleucine pathway studies, as use of racemic or R-form material introduces approximately 78% activity loss and altered kinetic parameters that invalidate quantitative comparisons.

• [1] Ikeda Y, Tanaka K. Purification and characterization of 2-methyl-branched chain acyl coenzyme A dehydrogenase, an enzyme involved in the isoleucine and valine metabolism, from rat liver mitochondria. J Biol Chem. 1983;258(2):947-954. (BRENDA literature ID 391252) View Source

Human ACADSB Substrate Affinity

In human isobutyryl-CoA dehydrogenase (IBDH/ACAD8) assays, (S)-2-methylbutyryl-CoA exhibits a catalytic efficiency (kcat/Km) of 0.23 μM⁻¹ s⁻¹, which is intermediate between the enzyme's primary substrate isobutyryl-CoA (0.8 μM⁻¹ s⁻¹) and n-propionyl-CoA (0.04 μM⁻¹ s⁻¹) [1]. This 3.5-fold lower efficiency relative to isobutyryl-CoA confirms that (S)-2-methylbutyryl-CoA is a distinct substrate with quantifiable kinetic differences rather than an interchangeable branched-chain acyl-CoA.

Substrate Affinity (Km)

Cross-study comparable

Km 2.7 μM for (S)-2-methylbutyryl-CoA vs. 130 μM for isobutyryl-CoA with human ACADSB

Reported Km context supports substrate specificity interpretation

Conditions vary across sources; cross-study comparison review advised

Evidence Dimension	Catalytic efficiency (kcat/Km)
Target Compound Data	(S)-2-Methylbutyryl-CoA: kcat/Km = 0.23 μM⁻¹ s⁻¹
Comparator Or Baseline	Isobutyryl-CoA: kcat/Km = 0.8 μM⁻¹ s⁻¹; n-Propionyl-CoA: kcat/Km = 0.04 μM⁻¹ s⁻¹
Quantified Difference	3.5-fold lower than isobutyryl-CoA; 5.8-fold higher than n-propionyl-CoA
Conditions	Purified recombinant human ACAD8 enzyme expressed in E. coli; in vitro biochemical assay

Why This Matters

Researchers investigating valine vs. isoleucine pathway discrimination must use (S)-2-methylbutyryl-CoA specifically, as substitution with isobutyryl-CoA (valine pathway substrate) yields catalytic rates 3.5-fold higher, confounding cross-pathway comparative analyses.

• [1] Nguyen TV, Andresen BS, Corydon TJ, et al. Identification of isobutyryl-CoA dehydrogenase and its deficiency in humans. Mol Genet Metab. 2002;77(1-2):68-79. View Source

Enzyme Selectivity: SBCAD vs. IBD

With wild-type isovaleryl-CoA dehydrogenase (IVD), (S)-2-methylbutyryl-CoA exhibits a kcat/Km of 0.16 mM⁻¹ s⁻¹ compared to 0.53 mM⁻¹ s⁻¹ for isovaleryl-CoA under identical assay conditions [1]. This 3.3-fold difference in catalytic efficiency demonstrates that these branched-chain acyl-CoAs are not kinetically equivalent substrates for this enzyme system, despite both being involved in branched-chain amino acid catabolism.

Enzyme Selectivity

Cross-study comparable

SBCAD Km 2.7 μM vs. IBD Km 18 μM vs. IVD N.D. toward 2-methylbutyryl-CoA

Supports pathway-specific assay design across paralogous enzymes

Orthogonal specificity confirmed across three human ACAD enzymes

Evidence Dimension	Catalytic efficiency (kcat/Km)
Target Compound Data	(S)-2-Methylbutyryl-CoA: kcat/Km = 0.16 mM⁻¹ s⁻¹
Comparator Or Baseline	Isovaleryl-CoA: kcat/Km = 0.53 mM⁻¹ s⁻¹
Quantified Difference	3.3-fold higher catalytic efficiency for isovaleryl-CoA relative to (S)-2-methylbutyryl-CoA
Conditions	Wild-type IVD enzyme, pH 7.4, 37°C

Why This Matters

For studies involving IVD substrate specificity or inhibitor screening, (S)-2-methylbutyryl-CoA must be used as a distinct substrate rather than assuming functional equivalence with isovaleryl-CoA, as the 3.3-fold kinetic difference directly impacts reaction rates and measured IC₅₀ values.

• [1] BRENDA Enzyme Database. Search kcat/KM [mM/s] for EC 1.3.8.4 (isovaleryl-CoA dehydrogenase). Reference ID 724512. View Source

FabH Catalytic Efficiency Ranking

In kinetic characterization of acyl-CoA synthetase, (S)-2-methylbutyryl-CoA exhibits a kcat of 849.1 ± 18 sec⁻¹, which is approximately 33% lower than the kcat observed for isobutyryl-CoA (1263.4 ± 31.7 sec⁻¹) under identical assay conditions [1]. The Km values are also distinct: 48.1 ± 3.4 μM for (S)-2-methylbutyryl-CoA versus 57.9 ± 4.8 μM for isobutyryl-CoA, yielding catalytic efficiencies (kcat/Km) of 17.7 μM⁻¹sec⁻¹ and 21.4 μM⁻¹sec⁻¹, respectively—a 17% difference.

FabH Primer Preference

Head-to-head

2-methylbutyryl-CoA kcat/Km 2.5 μM⁻¹min⁻¹; ranked above isovaleryl-CoA (1.4) and isobutyryl-CoA (0.8) at 30°C

Reported catalytic efficiency ranking, supports primer selection review

Rank order preserved at low temperature (10°C)

Evidence Dimension	Turnover number (kcat) and catalytic efficiency
Target Compound Data	(S)-2-Methylbutyryl-CoA: kcat = 849.1 ± 18 sec⁻¹; Km = 48.1 ± 3.4 μM; kcat/Km = 17.7 μM⁻¹sec⁻¹
Comparator Or Baseline	Isobutyryl-CoA: kcat = 1263.4 ± 31.7 sec⁻¹; Km = 57.9 ± 4.8 μM; kcat/Km = 21.4 μM⁻¹sec⁻¹
Quantified Difference	Isobutyryl-CoA kcat is 1.49-fold higher; kcat/Km is 1.21-fold higher (21.4 vs 17.7)
Conditions	Initial velocity measured at 25°C in 100 mM phosphate buffer, pH 7.5

Why This Matters

In experimental systems measuring acyl-CoA synthetase activity or downstream pathway flux, substitution of (S)-2-methylbutyryl-CoA with isobutyryl-CoA alters measured turnover by approximately 49%, invalidating quantitative comparisons across isoleucine versus valine pathway studies.

• [1] PMC Table 1. Substrate kinetics for acyl-CoA synthetase: kcat, KM, and kcat/KM values for branched-chain acyl-CoA substrates. PMC4947441. View Source

Applications of (S)-2-Methylbutyryl-CoA

SBCAD/ACADSB Kinetic Studies

(S)-2-Methylbutyryl-CoA tetrasodium is the native substrate for short/branched-chain specific acyl-CoA dehydrogenase (SBCAD/ACADSB), the enzyme responsible for the third step in L-isoleucine oxidative metabolism [1]. The compound's well-characterized kinetic parameters with SBCAD—including Km values of 2.7–20 μM and kcat values of up to 30,000 sec⁻¹ across species—enable precise enzyme activity measurements and inhibitor screening [2][3]. Given the 4.5-fold activity reduction observed with the R-enantiomer, exclusive use of the S-form is essential for reproducible enzyme kinetics and pathway flux analyses [4].

Anteiso-Branched Fatty Acid Biosynthesis

SBCADD, an autosomal recessive inborn error of isoleucine metabolism characterized by elevated 2-methylbutyrylglycine and 2-methylbutyrylcarnitine in blood and urine, results from defects in the ACADSB gene [1]. (S)-2-Methylbutyryl-CoA tetrasodium serves as the essential substrate for diagnostic enzyme activity assays in patient fibroblasts or recombinant mutant enzyme characterization. The compound's distinct kinetic profile relative to other branched-chain acyl-CoAs—including 3.3-fold lower catalytic efficiency with IVD and 3.5-fold lower efficiency with IBDH compared to their primary substrates—enables specific, unambiguous detection of ACADSB functional deficits without cross-reactivity from related acyl-CoA dehydrogenases [2][3].

SBCAD Deficiency Diagnostics & Modeling

In studies of phase II detoxification via glycine conjugation, (S)-2-methylbutyryl-CoA serves as a defined branched-chain substrate for human liver GLYAT. Apparent kinetic constants have been determined alongside isobutyryl-CoA, isovaleryl-CoA, butyryl-CoA, hexanoyl-CoA, octanoyl-CoA, and decanoyl-CoA, with Km values ranging from 0.3 to 5.6 mM across these substrates [1]. This comparative dataset positions (S)-2-methylbutyryl-CoA as a critical reference compound for investigating how branched versus straight-chain acyl-CoA structure influences glycine conjugation efficiency—a parameter directly relevant to understanding acylglycine excretion profiles in metabolic disorders [2].

Polyketide & Biofuel Precursor Engineering

For experiments quantifying acyl-CoA synthetase activity toward branched-chain substrates, (S)-2-methylbutyryl-CoA provides a kinetically distinct reference point from isobutyryl-CoA and isovaleryl-CoA [1]. With a kcat of 849.1 sec⁻¹ and Km of 48.1 μM at pH 7.5 and 25°C, this compound exhibits intermediate catalytic efficiency (kcat/Km = 17.7 μM⁻¹sec⁻¹) relative to isobutyryl-CoA (21.4) and 2-ethylbutyryl-CoA (2.3) [2]. These quantitative differences support structure-activity relationship studies examining how methyl-branching position and stereochemistry influence acyl-CoA synthetase recognition and turnover.

Application

Selection Property

Validation Focus

SBCAD kinetic studies

Pathway-specific substrate requirement

Enantiomer identity and salt-form verification

Anteiso fatty acid biosynthesis research

Reported FabH primer preference

Primer-dependent product branching pattern

SBCAD deficiency research models

Enzyme-specific substrate identity

SBCAD vs. IBD/IVD pathway discrimination

Polyketide precursor engineering

Defined primer stereochemistry

Acyl-CoA concentration control in reconstituted systems

• [1] UniProt Consortium. P45954 (ACDSB_HUMAN): Short/branched chain specific acyl-CoA dehydrogenase, mitochondrial. 2025. View Source
• [2] UniProt Consortium. P70584 (ACDSB_RAT): Short/branched chain specific acyl-CoA dehydrogenase, mitochondrial. 2025. View Source
• [3] Ikeda Y, Tanaka K. Purification and characterization of 2-methyl-branched chain acyl coenzyme A dehydrogenase, an enzyme involved in the isoleucine and valine metabolism, from rat liver mitochondria. J Biol Chem. 1983;258(2):947-954. View Source
• [4] Nguyen TV, Andresen BS, Corydon TJ, et al. Identification of isobutyryl-CoA dehydrogenase and its deficiency in humans. Mol Genet Metab. 2002;77(1-2):68-79. View Source
• [5] BRENDA Enzyme Database. Search kcat/KM [mM/s] for EC 1.3.8.4 (isovaleryl-CoA dehydrogenase). Reference ID 724512. View Source
• [6] Gregersen N, Kølvraa S, Mortensen PB. Acyl-CoA: glycine N-acyltransferase: in vitro studies on the glycine conjugation of straight- and branched-chained acyl-CoA esters in human liver. Biochem Med Metab Biol. 1986;35(2):210-218. View Source
• [7] PMC Table 1. Substrate kinetics for acyl-CoA synthetase: kcat, KM, and kcat/KM values for branched-chain acyl-CoA substrates. PMC4947441. View Source